3-Tert-butyl-4-hydroxyphenyl 2-furoate

• Molecular Formula: C15H16O4
• Molecular Weight: 260.28 g/mol
• IUPAC Name: (3-tert-butyl-4-hydroxyphenyl) furan-2-carboxylate
• InChI: InChI=1S/C15H16O4/c1-15(2,3)11-9-10(6-7-12(11)16)19-14(17)13-5-4-8-18-13/h4-9,16H,1-3H3
• InChI Key: GJVSYXBHCQSASC-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=C(C=CC(=C1)OC(=O)C2=CC=CO2)O

Description

3-Tert-butyl-4-hydroxyphenyl 2-furoate is a synthetic ester derivative combining a 2-furoate moiety with a substituted phenolic group.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following table summarizes key structural differences and functional properties of 3-tert-butyl-4-hydroxyphenyl 2-furoate and related compounds:

Compound Name	Ester Group	Phenolic/Substituent Features	Key Properties/Applications	References
This compound	2-Furoate	3-Tert-butyl, 4-hydroxyphenyl	Antioxidant potential; steric hindrance
Diloxanide furoate	2-Furoate	4-(N-Methyl-2,2-dichloroacetamido)phenyl	Antiprotozoal drug; dichloroacetamide moiety enhances bioactivity
Methyl 2-furoate	2-Furoate	Methyl ester	Sweet, acidic, urinous odor; used in flavoring
Ethyl 2-furoate	2-Furoate	Ethyl ester	Intense "sweet" and "urinous" odor
Allyl 2-furoate	2-Furoate	Allyl ester	"Decayed" odor; alkenyl group alters volatility
5.5'-Isopropylidene-bis(ethyl 2-furoate) (DEBF)	Bis(2-furoate)	Isopropylidene bridge	High-yield synthesis (95%); polymer/materials applications

Key Findings from Comparative Studies

Odor Profiles

• Simple alkyl furoates (methyl, ethyl, allyl) exhibit distinct odor qualities due to ester chain variations. Ethyl 2-furoate’s "urinous" character contrasts with allyl 2-furoate’s "decayed" notes, highlighting the impact of alkenyl vs. alkyl groups on olfactory perception .